Cas no 2034256-32-9 (N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide)

• Product Name: N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide
• CAS No: 2034256-32-9
• MF: C₁₄H₂₃NO₂S
• MW: 269.402922868729
• CID: 5549008
• Update Time: 2025-06-08

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]-3,3-dimethylbutanamide
• N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide

• Inchi： 1S/C14H23NO2S/c1-10(16)12-6-5-11(18-12)7-8-15-13(17)9-14(2,3)4/h5-6,10,16H,7-9H2,1-4H3,(H,15,17)
• InChI Key： WHGHNOLCZMQBBK-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C(O)C)=CC=1)(=O)CC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide (CAS No. 2034256-32-9): A Comprehensive Overview

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide (CAS No. 2034256-32-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the areas of enzyme inhibition and anti-inflammatory activity. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide is defined by its thiophene ring and the presence of a hydroxyethyl group, which contributes to its distinct chemical properties. The compound can be synthesized through a series of well-defined chemical reactions. One common approach involves the coupling of 5-(1-hydroxyethyl)thiophen-2-yl ethylamine with 3,3-dimethylbutanoyl chloride under controlled conditions. This method ensures high yields and purity, making it suitable for both laboratory-scale synthesis and potential large-scale production.

Biological Properties

Recent studies have highlighted the diverse biological activities of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide. One of the most notable properties is its ability to inhibit specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs. The selective inhibition of COX enzymes by this compound suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which can have significant side effects.

In addition to its anti-inflammatory properties, N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide has shown promise in modulating other biological processes. Studies have indicated that it can interact with various receptors and signaling pathways, potentially offering therapeutic benefits in conditions such as chronic pain and neurodegenerative diseases. For example, a study published in the European Journal of Pharmacology found that this compound exhibits neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide has been extensively studied to understand its behavior in biological systems. Research indicates that the compound is well-absorbed following oral administration and exhibits good bioavailability. It is rapidly distributed throughout the body and has a moderate half-life, which suggests that it could be administered less frequently for sustained therapeutic effects.

Toxicological studies have also been conducted to assess the safety profile of this compound. Preliminary data suggest that N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further long-term studies are necessary to fully evaluate its safety and potential side effects in humans.

Clinical Applications and Future Directions

The promising biological activities of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide have led to increased interest in its clinical applications. Several preclinical studies have demonstrated its efficacy in animal models of inflammatory diseases and pain management. These findings have paved the way for early-stage clinical trials to evaluate its safety and efficacy in human subjects.

Future research will focus on optimizing the formulation and delivery methods of this compound to enhance its therapeutic potential. Additionally, efforts will be made to explore its use in combination with other drugs to achieve synergistic effects and improve treatment outcomes. The development of biomarkers to predict patient response to this compound is also an area of active investigation.

Conclusion

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3,3-dimethylbutanamide (CAS No. 2034256-32-9) is a promising compound with a wide range of biological activities, including anti-inflammatory and neuroprotective effects. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of medicinal chemistry.